Cas no 2165486-48-4 ((2R)-2-amino-3-(1-cyclopropyl-1H-imidazol-4-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(1-cyclopropyl-1H-imidazol-4-yl)propanoic acid
• CAS No: 2165486-48-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6062460
• PubChem ID: 165506818
• Update Time: 2025-05-24

(2R)-2-amino-3-(1-cyclopropyl-1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(1-cyclopropyl-1H-imidazol-4-yl)propanoic acid
• 2165486-48-4
• EN300-1276258

• Inchi： 1S/C9H13N3O2/c10-8(9(13)14)3-6-4-12(5-11-6)7-1-2-7/h4-5,7-8H,1-3,10H2,(H,13,14)/t8-/m1/s1
• InChI Key： MKENZLDQXVMECK-MRVPVSSYSA-N
• SMILES： OC([C@@H](CC1=CN(C=N1)C1CC1)N)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 81.1Ų

Additional information on (2R)-2-amino-3-(1-cyclopropyl-1H-imidazol-4-yl)propanoic acid

Research Briefing on (2R)-2-amino-3-(1-cyclopropyl-1H-imidazol-4-yl)propanoic acid (CAS: 2165486-48-4)

The compound (2R)-2-amino-3-(1-cyclopropyl-1H-imidazol-4-yl)propanoic acid (CAS: 2165486-48-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and implications for drug development.

Recent studies have focused on the synthesis and optimization of (2R)-2-amino-3-(1-cyclopropyl-1H-imidazol-4-yl)propanoic acid, a non-natural amino acid derivative. The cyclopropyl group attached to the imidazole ring confers enhanced stability and metabolic resistance, making it a promising scaffold for the development of novel enzyme inhibitors and receptor modulators. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and microwave-assisted reactions, to achieve high yields and enantiomeric purity.

In vitro and in vivo studies have demonstrated that this compound exhibits potent activity against specific biological targets, such as kinases and G-protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that (2R)-2-amino-3-(1-cyclopropyl-1H-imidazol-4-yl)propanoic acid acts as a selective inhibitor of a key kinase involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The compound's ability to penetrate cell membranes and its favorable pharmacokinetic profile further support its therapeutic potential.

Moreover, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between (2R)-2-amino-3-(1-cyclopropyl-1H-imidazol-4-yl)propanoic acid and its targets. These studies have identified critical binding motifs and have guided the design of derivatives with improved affinity and selectivity. For example, modifications to the cyclopropyl moiety have been shown to modulate the compound's potency and specificity, offering avenues for further optimization.

The compound's application extends beyond kinase inhibition. Preliminary data from a 2024 study indicate its potential as a building block for peptide-based therapeutics, where its unique structure can enhance peptide stability and bioavailability. Additionally, its role in modulating neurotransmitter receptors has sparked interest in neurological disorders, with ongoing research exploring its efficacy in models of Parkinson's disease and epilepsy.

Despite these promising findings, challenges remain in the clinical translation of (2R)-2-amino-3-(1-cyclopropyl-1H-imidazol-4-yl)propanoic acid. Issues such as scalability of synthesis, potential off-target effects, and long-term safety profiles need to be addressed. Collaborative efforts between academia and industry are underway to overcome these hurdles, with several patents filed in the past year covering novel synthetic routes and therapeutic applications.

In conclusion, (2R)-2-amino-3-(1-cyclopropyl-1H-imidazol-4-yl)propanoic acid represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features, combined with its diverse biological activities, position it as a valuable tool for both basic research and therapeutic development. Future studies will likely focus on expanding its applications, optimizing its properties, and advancing it toward clinical trials.